({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride

• Molecular Formula: C12H18ClN3O3
• Molecular Weight: 287.74 g/mol
• IUPAC Name: 2-[[6-(diethylamino)pyridin-3-yl]methylamino]-2-oxoacetic acid;hydrochloride
• InChI: InChI=1S/C12H17N3O3.ClH/c1-3-15(4-2)10-6-5-9(7-13-10)8-14-11(16)12(17)18;/h5-7H,3-4,8H2,1-2H3,(H,14,16)(H,17,18);1H
• InChI Key: OWYUBWXPHFVLPN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=C(C=C1)CNC(=O)C(=O)O.Cl

Description

({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride is a pyridine-based derivative with a molecular formula of C₁₁H₁₅N₃O₂·HCl and a molecular weight of 221.26 g/mol (calculated for the free base) . The compound features a central pyridine ring substituted with a diethylamino group at the 6-position and a carbamoylformic acid moiety linked via a methylene bridge at the 3-position. The hydrochloride salt enhances its solubility in polar solvents, making it suitable for pharmaceutical and synthetic applications. This compound is cataloged under the MDL number MFCD10005858 and is primarily utilized as a building block in organic synthesis . Its structural uniqueness lies in the combination of a tertiary amine (diethylamino group) and a carbamoylformic acid group, which may confer specific reactivity or binding properties in drug discovery contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride involves multiple stepsThe final step involves the formation of the carbamoyl group and its subsequent conversion to the hydrochloride salt .

Industrial Production Methods: Industrial production methods for this compound often involve large-scale chemical reactors and stringent reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur at the pyridine ring, typically using halogenating agents or nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

Chemistry: In chemistry, ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride is used as a building block for the synthesis of more complex molecules. It is also employed in various catalytic processes .

Biology: In biological research, this compound is studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids. It is also used in the development of biochemical assays .

Medicine: In medicine, the compound is investigated for its potential therapeutic applications, including its role as an inhibitor of specific enzymes or receptors. It may also be used in drug formulation and delivery systems .

Industry: In industrial applications, ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride is utilized in the production of specialty chemicals and materials. It may also be used as an intermediate in the synthesis of agrochemicals and other industrial products .

Mechanism of Action

The mechanism of action of ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biochemical effects. The pathways involved can include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications	CAS Number
({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride	C₁₁H₁₅N₃O₂·HCl	221.26 (free base)	6-diethylamino, 3-(carbamoylformic acid)	Synthetic intermediate, pharmaceutical research	-
Methyl 6-[(methylamino)methyl]pyridine-3-carboxylate dihydrochloride	C₁₀H₁₅N₂O₂·2HCl	253.12	6-methylaminomethyl, 3-carboxylate ester	Drug discovery, chemical synthesis (prodrug potential)	1909336-84-0
(6-Aminohexyl)carbamoyl]formic acid hydrochloride	C₈H₁₇ClN₂O₃	224.69	6-aminohexyl chain, carbamoylformic acid	Conjugation chemistry, peptide mimetics	65594-86-7
3-Diethylcarbamoyl-2',4'-difluorobiphenyl-4-yl 2,6-dichloro-5-fluoropyridine-3-carboxylate	C₂₃H₁₇Cl₂F₃N₂O₃	517.26	Polysubstituted pyridine with halogenated biphenyl and diethylcarbamoyl groups	Crystallography studies, halogen-bonding motifs	-

Key Structural and Functional Differences:

In contrast, the methylaminomethyl group in the methyl ester derivative (CAS 1909336-84-0) offers a smaller, more polar substituent, which may improve aqueous solubility . The aminohexyl chain in (6-aminohexyl)carbamoyl]formic acid hydrochloride introduces a flexible aliphatic spacer, enabling conjugation with biomolecules or polymers .

Halogenated Derivatives :

• The halogen-rich compound described in (Cl, F substituents) exhibits strong intermolecular interactions (e.g., Cl···F, Cl···Cl), which could influence crystallinity and stability in solid-state formulations .

Research Findings and Implications

Synthetic Utility: The target compound’s diethylamino group may facilitate nucleophilic substitution reactions, enabling modular derivatization. Similar pyridine derivatives (e.g., ’s methyl ester) are often used as intermediates in prodrug synthesis due to their esterase-labile groups .

Physicochemical Properties: The aminohexyl derivative (CAS 65594-86-7) exhibits a longer alkyl chain, which may increase lipophilicity and membrane permeability compared to the target compound’s shorter diethylamino group .

Crystallographic Insights: Halogenated pyridine derivatives () form robust crystal lattices via halogen bonding, a property exploitable in materials science.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride, and how are intermediates purified?

• Methodological Answer : Synthesis typically involves multi-step reactions, including (1) coupling of 6-(diethylamino)pyridin-3-ylmethanamine with a protected formic acid derivative using carbodiimide-based activation (e.g., EDC/HOBt) , followed by (2) hydrolysis of protecting groups under acidic conditions to yield the free carboxylic acid. Purification often employs column chromatography (silica gel, eluting with gradients of ethyl acetate/hexanes) and recrystallization from ethanol/water mixtures. Final hydrochloride salt formation is achieved via HCl gas bubbling in anhydrous ether .

Q. Which analytical techniques are critical for characterizing this compound’s purity and structure?

• Methodological Answer : Key techniques include:

• HPLC : For purity assessment (C18 column, 0.1% TFA in water/acetonitrile gradient) .
• NMR : $^1$H and $^13$C NMR to confirm substitution patterns on the pyridine ring and carbamoyl linkage .
• Mass Spectrometry (HRMS) : To verify molecular weight and fragmentation patterns .

Advanced Research Questions

Q. How can researchers design experiments to assess the environmental fate of this compound?

• Methodological Answer : Follow the framework in Project INCHEMBIOL :

• Phase 1 : Determine physicochemical properties (logP, pKa) via shake-flask experiments and potentiometric titration.
• Phase 2 : Evaluate biodegradation using OECD 301F (ready biodegradability test) and soil column studies to monitor metabolite formation.
• Phase 3 : Model bioaccumulation potential using in vitro assays (e.g., hepatocyte uptake studies) and quantitative structure-activity relationship (QSAR) tools.

Q. How to resolve contradictions in reported biological activities (e.g., enzyme inhibition vs. no observed effect)?

• Methodological Answer : Conduct comparative studies with standardized protocols:

• Dose-Response Curves : Use fixed enzyme concentrations (e.g., 10 nM) and vary inhibitor concentrations (0.1–100 µM) to calculate IC$_{50}$.
• Assay Validation : Include positive controls (e.g., known inhibitors) and assess interference from DMSO/buffer components.
• Structural Analysis : Perform molecular docking (AutoDock Vina) to identify binding site discrepancies between homolog enzymes .

Q. What strategies optimize stability during long-term storage for sensitive biological assays?

• Methodological Answer :

• Lyophilization : Store as a lyophilized powder under argon at -80°C to prevent hydrolysis of the carbamoyl group.
• Buffer Selection : Avoid phosphate buffers (risk of salt precipitation); use Tris-HCl (pH 7.4) with 10% glycerol for aqueous solutions .

Q. How to elucidate the mechanism of action in cellular signaling pathways?

• Methodological Answer :

• Kinase Profiling : Screen against a panel of 100+ kinases (e.g., KinomeScan) to identify targets.
• Pathway Analysis : Use RNA-seq or phosphoproteomics to track downstream effects (e.g., MAPK/ERK pathway modulation) .
• CRISPR Knockout : Validate target engagement by comparing wild-type vs. kinase-deficient cell lines .